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Introduction
Strontium-containing calcium phosphate bioceramics are gaining significant attention in bone

tissue engineering due to the dual therapeutic effect of strontium. Strontium has been shown to

simultaneously stimulate bone formation by osteoblasts and inhibit bone resorption by

osteoclasts, making it a promising element for enhancing the bioactivity of bone graft

substitutes.[1][2][3] Three-dimensional (3D) printing technologies offer precise control over the

architecture of tissue scaffolds, enabling the fabrication of patient-specific implants with

interconnected porous networks that mimic the structure of natural bone.[4][5][6] These porous

structures facilitate cell infiltration, nutrient transport, and vascularization, all of which are

crucial for successful bone regeneration.[6] This document provides detailed application notes

and protocols for the 3D printing of strontium phosphate scaffolds, summarizing key

quantitative data and experimental methodologies from recent research.

Data Presentation: Properties of 3D Printed
Strontium Phosphate Scaffolds
The incorporation of strontium into calcium phosphate scaffolds can influence their

physicochemical and biological properties. The following tables summarize quantitative data

from various studies on 3D printed strontium-doped scaffolds.
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Scaffold
Composition

Strontium
Content
(mol%)

Porosity (%)
Compressive
Strength (MPa)

Key Findings

Strontium-

substituted

Hydroxyapatite

(Sr-HA)

5.8% (Sr/(Sr+Ca)

molar ratio)
~60% Not Reported

Enhanced cell

adhesion,

proliferation, and

alkaline

phosphatase

activity of

MC3T3-E1 cells.

Stimulated more

new bone

formation in

rabbit calvarial

defects

compared to

HAP scaffolds.[4]

[7]

Strontium-

incorporated β-

Tricalcium

Phosphate (Sr-

TCP)

2.5, 5, 10 80% Up to 1.44

10 mol% Sr-TCP

showed optimal

synergistic

osteogenic and

angiogenic

effects in rat

femoral condylar

defects.[8]

Strontium-Zinc-

Phosphate (SZP)
Not specified

Comparable to

β-TCP

Comparable to

β-TCP

Increased

osteogenesis,

angiogenesis,

immunomodulati

on, and anti-

bacterial activity

compared to β-

TCP scaffolds.[9]

[10][11]
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Strontium-doped

Biphasic Calcium

Phosphate (Sr-

BCP)

5 and 10 (β-

TCP:SrO mass

ratio of 95:5 and

90:10)

Not Reported
Increased with Sr

addition

The β-TCP/5-Sr

scaffold showed

a good balance

of higher

mineralized

nodule formation

and mechanical

strength.[12]

Strontium-

contained

Calcium Silicate

(SrCS)

Not specified
~500 µm

macropores

2-times higher

than CS

scaffolds

Enhanced

mechanical

properties and

osteogenesis.

Promoted new

blood vessel

growth and bone

regeneration in

rabbit femur

defects.[13][14]

Experimental Protocols
Protocol 1: Fabrication of 3D Printed Strontium-Doped
β-TCP Scaffolds via Digital Light Processing (DLP)
This protocol is based on the methodology for creating scaffolds with a triply periodic minimal

surface (TPMS) structure, which offers high porosity and mechanical strength.[8]

Materials:

β-Tricalcium Phosphate (β-TCP) powder

Strontium Carbonate (SrCO₃)

Hexamethylene diacrylate (HDDA)

Trimethylolpropane triacrylate (TMPTA)
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Photoinitiator (e.g., Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide)

Ethanol

Deionized water

Equipment:

Ball mill

Digital Light Processing (DLP) 3D printer

Muffle furnace

Rhino software (or similar CAD software)

Procedure:

Slurry Preparation:

Design the 3D scaffold model with a Gyroid TPMS structure using Rhino software,

specifying a porosity of 80% and pore sizes ranging from 300 to 700 μm.[8]

Prepare different compositions of Sr-doped TCP powders by mixing β-TCP and SrCO₃

powders at desired molar ratios (e.g., 0, 2.5, 5.0, 10.0 mol% Sr).[8]

Ball-mill the powder mixtures to ensure homogeneity.

Prepare a photosensitive resin by mixing HDDA and TMPTA.

Disperse the ceramic powders into the resin at a solid loading of 30 vol% and add a

photoinitiator.[8] Stir the mixture until a homogenous slurry is obtained.

3D Printing:

Load the prepared slurry into the DLP 3D printer.

Set the printing parameters: initial layer exposure time of 8 seconds, subsequent layer

exposure time of 7 seconds, layer thickness of 50 μm, and light intensity of 19,000
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μW/cm².[8]

Print the scaffolds according to the designed 3D model.

Post-Processing:

Wash the printed green bodies with ethanol to remove any un-cured resin.

Dry the scaffolds at room temperature.

Sinter the green bodies in a muffle furnace at 1250°C for 100 minutes to obtain the final

bioceramic scaffolds.[8]

Protocol 2: In Vitro Assessment of Osteogenic and
Angiogenic Potential
This protocol outlines the steps to evaluate the biological response of the fabricated scaffolds

using cell culture techniques.

Materials:

Fabricated 3D scaffolds

Mouse osteoblastic cell line (MC3T3-E1)

Human Umbilical Vein Endothelial Cells (HUVECs)

Cell culture medium (e.g., α-MEM for MC3T3-E1, DMEM for HUVECs) supplemented with

fetal bovine serum (FBS) and antibiotics

Alkaline Phosphatase (ALP) activity assay kit

Alizarin Red S staining solution

Tube formation assay kit (e.g., Matrigel)

Live/Dead viability/cytotoxicity kit

Scanning Electron Microscope (SEM)
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Procedure:

Cell Seeding:

Sterilize the 3D scaffolds using an appropriate method (e.g., ethylene oxide, gamma

irradiation, or autoclaving if the material allows).

Place the sterile scaffolds into a 24-well plate.

Seed MC3T3-E1 cells and HUVECs onto the scaffolds at a suitable density.

Biocompatibility Assessment:

After 24 hours of culture, assess cell viability using a Live/Dead staining kit and visualize

under a fluorescence microscope.[15]

Observe cell attachment and morphology on the scaffolds using SEM.[15]

Osteogenic Differentiation Assay (MC3T3-E1 cells):

Culture the cells in an osteogenic induction medium.

After 7 and 14 days, measure the ALP activity using a commercial kit.[16]

After 21 days, stain for calcium deposition using Alizarin Red S.[16]

Angiogenic Potential Assay (HUVECs):

Perform a tube formation assay by seeding HUVECs on a Matrigel-coated plate with

conditioned medium from the scaffolds.

After a few hours, observe the formation of capillary-like structures under a microscope

and quantify the tube length and branching points.[9]

Signaling Pathways and Experimental Workflows
Signaling Pathways in Strontium-Induced Osteogenesis
and Angiogenesis
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Strontium ions released from the scaffolds have been shown to activate several key signaling

pathways that promote bone regeneration.[17][18]

Strontium Ions

Wnt/β-catenin Pathway BMP-2 Pathway ERK Pathway

AMPK/mTOR Pathway

Osteoblast Differentiation
& Proliferation

Runx2 Angiogenesis

Click to download full resolution via product page

Caption: Key signaling pathways activated by strontium ions.

Experimental Workflow for Scaffold Fabrication and
Evaluation
The following diagram illustrates a typical workflow for the fabrication and comprehensive

evaluation of 3D printed strontium phosphate scaffolds.
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Scaffold Fabrication

Characterization

In Vitro Evaluation

In Vivo Evaluation
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Caption: Experimental workflow from fabrication to in vivo studies.

Drug Delivery Applications
The porous nature of 3D printed scaffolds makes them excellent candidates for local drug

delivery. Strontium phosphate scaffolds can be loaded with various therapeutic agents to

enhance their regenerative potential or to provide additional functionalities.
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Antibiotics: To prevent post-surgical infections, antibiotics like vancomycin can be loaded into

the scaffolds.[19]

Anticancer Drugs: For treating bone defects resulting from tumor resection, anticancer drugs

such as methotrexate and doxorubicin can be incorporated for localized chemotherapy.[20]

Growth Factors: Although strontium itself promotes bone growth, the efficacy can be further

enhanced by incorporating growth factors like Bone Morphogenetic Protein-2 (BMP-2).

The release kinetics of the loaded drugs can be tailored by adjusting the scaffold's porosity,

pore size, and material composition.

Conclusion
The 3D printing of strontium phosphate scaffolds represents a significant advancement in

bone tissue engineering. The ability to create custom-designed implants with enhanced

biological activity offers a promising solution for the treatment of critical-sized bone defects.

The protocols and data presented in this document provide a foundation for researchers and

drug development professionals to further explore and optimize this technology for clinical

applications. Future research should focus on refining the control over ion release kinetics and

investigating the long-term in vivo performance of these advanced biomaterials.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 3D Printing of
Strontium Phosphate Scaffolds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085154#3d-printing-of-strontium-phosphate-
scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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